Cas no 2228982-21-4 (tert-butyl N-3-(1-amino-3-hydroxycyclobutyl)-4-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-3-(1-amino-3-hydroxycyclobutyl)-4-hydroxyphenylcarbamate
• CAS No: 2228982-21-4
• MF: C₁₅H₂₂N₂O₄
• MW: 294.346184253693
• CID: 6250574
• PubChem ID: 165973468
• Update Time: 2025-10-28

tert-butyl N-3-(1-amino-3-hydroxycyclobutyl)-4-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(1-amino-3-hydroxycyclobutyl)-4-hydroxyphenylcarbamate
• 2228982-21-4
• tert-butyl N-[3-(1-amino-3-hydroxycyclobutyl)-4-hydroxyphenyl]carbamate
• EN300-1873667

• Inchi： 1S/C15H22N2O4/c1-14(2,3)21-13(20)17-9-4-5-12(19)11(6-9)15(16)7-10(18)8-15/h4-6,10,18-19H,7-8,16H2,1-3H3,(H,17,20)
• InChI Key： BRKLURMYIYLYTI-UHFFFAOYSA-N
• SMILES： OC1CC(C2C(=CC=C(C=2)NC(=O)OC(C)(C)C)O)(C1)N

Computed Properties

• Exact Mass: 294.15795719g/mol
• Monoisotopic Mass: 294.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 105Ų

Additional information on tert-butyl N-3-(1-amino-3-hydroxycyclobutyl)-4-hydroxyphenylcarbamate

tert-butyl N-3-(1-amino-3-hydroxycyclobutyl)-4-hydroxyphenylcarbamate (CAS No. 2228982-21-4): An Overview

tert-butyl N-3-(1-amino-3-hydroxycyclobutyl)-4-hydroxyphenylcarbamate (CAS No. 2228982-21-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research.

The chemical structure of tert-butyl N-3-(1-amino-3-hydroxycyclobutyl)-4-hydroxyphenylcarbamate is notable for its cyclobutane ring and hydroxyl groups, which confer specific chemical and biological properties. The tert-butyl group provides steric protection, enhancing the stability and solubility of the compound. The amino and hydroxyl functionalities on the cyclobutane ring contribute to its reactivity and potential for forming hydrogen bonds, which are crucial for interactions with biological targets.

The synthesis of tert-butyl N-3-(1-amino-3-hydroxycyclobutyl)-4-hydroxyphenylcarbamate involves a series of well-defined chemical reactions. One common approach is to start with a substituted phenol, which is then converted into the corresponding phenyl isocyanate. The isocyanate reacts with an amino alcohol derivative to form the desired carbamate. Recent studies have explored various synthetic routes to optimize yield and purity, including the use of green chemistry principles to minimize environmental impact.

In terms of biological activity, tert-butyl N-3-(1-amino-3-hydroxycyclobutyl)-4-hydroxyphenylcarbamate has shown promising results in several areas. Research has demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been evaluated for its ability to inhibit kinases, which are key targets in cancer therapy. Additionally, studies have explored its anti-inflammatory properties, suggesting potential applications in treating inflammatory disorders.

Recent clinical trials have further validated the therapeutic potential of tert-butyl N-3-(1-amino-3-hydroxycyclobutyl)-4-hydroxyphenylcarbamate. Preliminary data from Phase I trials have indicated favorable safety profiles and pharmacokinetic properties. These findings have paved the way for more advanced clinical studies to assess efficacy in larger patient populations. Ongoing research is focused on optimizing dosing regimens and exploring combination therapies to enhance treatment outcomes.

The mechanism of action of tert-butyl N-3-(1-amino-3-hydroxycyclobutyl)-4-hydroxyphenylcarbamate is an area of active investigation. Studies have shown that it can modulate signaling pathways involved in cell proliferation and survival. Specifically, it has been found to inhibit the activation of certain transcription factors and downstream effectors, leading to reduced cell growth and increased apoptosis in cancer cells. These mechanisms are being further elucidated through detailed biochemical and cellular assays.

In addition to its therapeutic applications, tert-butyl N-3-(1-amino-3-hydroxycyclobutyl)-4-hydroxyphenylcarbamate has also been studied for its use as a tool compound in basic research. Its unique structural features make it a valuable probe for investigating protein-protein interactions and enzyme kinetics. Researchers are using this compound to gain insights into the molecular mechanisms underlying various biological processes.

The future prospects for tert-butyl N-3-(1-amino-3-hydroxycyclobutyl)-4-hydroxyphenylcarbamate are promising. Ongoing research aims to refine its chemical structure to improve potency and selectivity while minimizing side effects. Advances in drug delivery technologies may also enhance its therapeutic index and patient compliance. Additionally, efforts are underway to explore new indications for this compound beyond its current applications.

In conclusion, tert-butyl N-3-(1-amino-3-hydroxycyclobutyl)-4-hydroxyphenylcarbamate (CAS No. 2228982-21-4) represents a promising candidate in the development of novel therapeutics. Its unique chemical structure and biological activities make it a subject of intense interest in both academic and industrial settings. As research continues to advance, this compound holds significant potential to contribute to the treatment of various diseases and improve patient outcomes.